Cas no 2580251-79-0 (tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate)

• Product Name: tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate
• CAS No: 2580251-79-0
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5662968
• PubChem ID: 165894083
• Update Time: 2025-06-13

tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718411
• 2580251-79-0
• tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate

• Inchi： 1S/C15H17NO5/c1-8-7-11(18)20-13-9(8)5-6-10(17)12(13)16-14(19)21-15(2,3)4/h5-7,17H,1-4H3,(H,16,19)
• InChI Key： QPEZQSMNGZPHBI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC2C(C)=CC(=O)OC=21)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate

Introduction to tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate (CAS No. 2580251-79-0)

tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate, with the CAS number 2580251-79-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of chromone, a class of naturally occurring compounds known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The structure of tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate features a chromone core with a hydroxyl group at the 7-position, a methyl group at the 4-position, and a tert-butyl carbamate moiety attached to the 8-position. The tert-butyl carbamate group is particularly noteworthy as it can influence the compound's solubility, stability, and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate has shown promising antioxidant effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential candidate for treating diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

The anticancer potential of tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate has also been explored. A study published in the Cancer Research journal reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that tert-butyl N-(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)carbamate could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of tert-butyl N-(7-hydroxy-4-methyl-2-o xo - 2 H - chromen - 8 - yl ) carbamate have been extensively studied to assess its suitability for clinical applications. Data from preclinical trials indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial for its therapeutic efficacy. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, tert-butyl N-(7-hydroxy - 4 - methyl - 2 - oxo - 2 H - chromen - 8 - yl ) carbamate (CAS No . 2580251 - 79 - 0 ) represents a promising lead compound in the development of new therapeutic agents . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive target for further research and potential clinical applications . Ongoing studies aim to optimize its formulation and delivery methods to enhance its therapeutic potential .